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Compound of Interest

Compound Name: Fenthion-d6

Cat. No.: B563001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Fenthion-d6 (O,O-dimethyl-d6). The information is compiled and presented to meet the

needs of laboratory and research professionals, emphasizing safe handling, storage, and

emergency procedures.

Hazard Identification and Classification
Fenthion-d6 is a deuterated analog of Fenthion, an organothiophosphate insecticide. It is

classified as a toxic substance.[1] The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides the following classification for Fenthion-d6:
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GHS Classification Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[1]

Hazard Pictograms:

Acute Toxicity (fatal or toxic): Skull and crossbones

Health Hazard: Exploding chest

Environment: Exclamation mark, Environment

Physical and Chemical Properties
A summary of the key physical and chemical properties of Fenthion-d6 is presented below.
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Property Value

Chemical Formula C10H9D6O3PS2

Molecular Weight 284.36 g/mol [2]

Physical State Liquid[1]

Appearance Colorless to brown liquid[3]

Odor Slight, garlic-like[4]

Density 1.250 g/cm³

Melting Point 7.5 °C (45.5 °F)[1]

Boiling Point 87 °C (189 °F) at 0.01 hPa

Water Solubility 7.5 mg/L[1]

Partition Coefficient (octanol/water) log Pow: 4.09[1]

Toxicological Information
Fenthion-d6 is toxic if swallowed, inhaled, or absorbed through the skin.[1] It is a

cholinesterase inhibitor, which can overstimulate the nervous system.[3][5][6]

Acute Toxicity Data (for Fenthion):[1]

Route of Exposure Species LD50/LC50 Value

Oral Rat 180 mg/kg

Dermal Rabbit 330 mg/kg

Inhalation Rat 800 mg/m³ (4 h)

Symptoms of Exposure: Symptoms of acute poisoning can include headache, blurred vision,

weakness, nausea, vomiting, abdominal cramps, diarrhea, and excessive salivation.[3][4] More

severe poisoning may lead to chest tightness, difficulty breathing, muscle twitching,

convulsions, and respiratory failure.[3][7]
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Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risk of exposure to Fenthion-d6.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[1]

Use only in a well-ventilated area, preferably in a laboratory fume hood.[1][8]

Do not eat, drink, or smoke when using this product.[8][9]

Wash hands thoroughly after handling.[8][9]

Storage:

Store in a cool, well-ventilated place away from food and feedstuffs.[9]

Keep the container tightly closed.[7][8]

Store refrigerated.[1][2]

Keep out of reach of children and uninformed persons.[9]

Incompatibilities:

Strong oxidizing agents.[1]

Strong reducing agents (may generate highly toxic and flammable phosphine gas).[7]

Alkaline substances.[7]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Fenthion-d6:
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PPE Type Specifications

Eye/Face Protection

Safety glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards.[1] A

face shield may be necessary for certain

operations.[7]

Skin Protection

Impervious gloves (e.g., nitrile rubber).[1][8]

Protective clothing, such as a lab coat or

coveralls, and closed-toe shoes.[1][7]

Respiratory Protection

For operations that may generate vapor or mist,

a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges is recommended as a

backup to engineering controls.[1]

Emergency Procedures
Immediate action is required in case of accidental exposure or release.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][7][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention.[1][7][8][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[1][7][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][7][8][9]

Accidental Release Measures:

Evacuate personnel from the area.[8]

Ensure adequate ventilation.[1][8]

Wear appropriate personal protective equipment.[1][8]

Prevent the material from entering drains or waterways.[1][8]

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite) and collect it in a

suitable, closed container for disposal as hazardous waste.[1][7]

Disposal Considerations
Dispose of Fenthion-d6 and its containers in accordance with local, regional, and national

regulations. Do not allow the product to enter drains or the environment.[1][7]
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Diagrams

Preparation Handling Storage

Read Safety Data Sheet Assess Risks Select Appropriate PPE Use in Fume Hood Wear PPE Avoid Skin/Eye Contact No Eating or Drinking Wash Hands After Use Store Refrigerated Keep Tightly Closed Store Away from Incompatibles

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of Fenthion-d6.
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Accidental Spill
Personal Exposure

Spill Occurs

Evacuate Area

Ensure Ventilation

Wear Full PPE

Contain Spill with Absorbent

Collect in Sealed Container

Dispose as Hazardous Waste

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing

Flush Eyes with Water

Rinse Mouth

Seek Immediate Medical Attention

Wash Skin with Soap & Water Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Emergency Response Procedures for Fenthion-d6 Spills and Exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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